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An In-depth Technical Guide to the Physical and Chemical Properties of Bromine Trichloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trichloride (BrCls) is an interhalogen compound composed of one bromine atom
covalently bonded to three chlorine atoms. As with other interhalogens, it is a highly reactive
and strong oxidizing agent. Its distinct molecular structure and polarity make it a subject of
interest in synthetic chemistry. This guide provides a comprehensive overview of its known
physical and chemical properties, synthesis, and characterization methodologies, compiled
from computational and experimental data.

Physical Properties

The physical characteristics of Bromine trichloride are determined by its molecular weight,
structure, and the nature of the Br-Cl bond. It is generally described as a yellow-brown liquid at
room temperature with a pungent, irritating odor[1]. The molecule adopts a T-shaped geometry
due to the presence of two lone pairs of electrons on the central bromine atom, which results in
a net dipole moment, rendering the molecule polar[2][3][4].

Data Summary: Physical Characteristics

The quantitative physical properties of Bromine trichloride are summarized in the table below.
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Property Value Reference
Molecular Formula BrCls [2][5]
Molecular Weight 186.26 g/mol [11[2][5]
Molecular Geometry T-shaped [2][4]
Polarity Polar [3]

Br-Cl Bond Length 2.13 A (Experimental) [2]

CI-Br-Cl Bond Angle 107.7° (Experimental) [2]
XLogP3-AA 34 [5]
Hydrogen Bond Donor Count 0 [5]

Hydrogen Bond Acceptor
ydrog p 0 [5]
Count

Molecular Geometry and Polarity

The molecular geometry of BrCls is a direct consequence of the Valence Shell Electron Pair
Repulsion (VSEPR) theory. The central bromine atom has five electron domains: three bonding
pairs with chlorine and two non-bonding lone pairs. To minimize repulsion, these domains
arrange in a trigonal bipyramidal electron geometry. The two lone pairs occupy equatorial
positions, forcing the three chlorine atoms into a "T" shape[2][4]. This asymmetrical
arrangement of polar Br-Cl bonds, arising from the difference in electronegativity between
bromine (2.96) and chlorine (3.16), results in a net molecular dipole moment, making BrCls a
polar molecule[3].
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Caption: T-shaped molecular geometry of Bromine trichloride (BrCls).

Chemical Properties and Reactivity

Bromine trichloride is a potent oxidizing agent and participates readily in halogen-exchange

reactions[2]. Its reactivity is a key feature, making it useful in specific synthetic applications but

also requiring careful handling.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b076596?utm_src=pdf-body-img
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://www.benchchem.com/product/b076596?utm_src=pdf-body
https://www.benchchem.com/product/b076596
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Oxidizing Agent: Like many interhalogens, BrCls acts as a strong oxidizing agent[1][2].
Chlorine is more electronegative than bromine, leading to a partial positive charge on the
bromine atom, which facilitates its role as an electron acceptor.

e Reactions with lons: It is known to react with bromite (BrO2~) and chlorite (ClO27) ions in
solution. These reactions proceed via a bromine cation (Br*) transfer mechanism]6].

e Halogenation: The compound can be used in halogenation reactions, although its high
reactivity can sometimes lead to non-selective reactions or decomposition of organic
substrates[2].

Synthesis and Experimental Protocols

The primary synthesis of Bromine trichloride involves the direct reaction of molecular bromine
(Br2) and chlorine (Cl2).

Bromine (Br2)

— Conditions: s 14+ RE_7C0
Reactants -50°C Yield: 65-75% , Bromine Trichloride (BrCls)
— CCla Solvent

Chlorine (Cl2)

Click to download full resolution via product page

Caption: Synthetic pathway for Bromine trichloride.

Experimental Protocol: Synthesis from Elemental
Halogens

This protocol is a representative methodology based on reported reaction conditions[2]. All
operations must be conducted in a well-ventilated fume hood using appropriate personal
protective equipment due to the hazardous nature of halogens.

o Apparatus Setup: A three-necked flask equipped with a mechanical stirrer, a gas inlet, and a
low-temperature thermometer is assembled. The system must be thoroughly dried and
purged with an inert gas (e.g., argon or nitrogen) to exclude moisture.
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Solvent and Reactant Preparation: The reaction flask is charged with carbon tetrachloride
(CCla) and cooled to a stable temperature of -50°C using a suitable cooling bath (e.g., a dry
ice/acetone slush).

Addition of Bromine: A stoichiometric amount of liquid bromine (Brz) is slowly added to the
cooled solvent with vigorous stirring.

Addition of Chlorine: Gaseous chlorine (Cl2) is bubbled through the solution at a controlled
rate. The stoichiometry should be carefully monitored to ensure a molar ratio of 1:3 (Brz:Cl2).
The temperature must be maintained at -50°C throughout the addition.

Reaction and Monitoring: The reaction mixture is stirred at -50°C for a specified period. The
progress of the reaction can be monitored by observing the color change of the solution.

Workup and Isolation: Upon completion, any excess dissolved chlorine is removed by
purging with inert gas. The resulting product, Bromine trichloride, is maintained at low
temperature as it is unstable. Further purification is typically challenging due to its reactivity
and thermal instability.

Characterization and Analysis

The structural integrity and purity of a BrCls sample are confirmed using a combination of
spectroscopic and analytical techniques[2].

Data Summary: Spectroscopic and Analytical Data
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Technique Observation Purpose Reference
) Confirms bond
Br-Cl stretching
IR/Raman ) - symmetry and
modes identified [2]
Spectroscopy presence of Br-Cl

around 450 cm™!

bonds

Mass Spectrometry
(MS)

Molecular ion peaks at

m/z 186 (3°Cl) and
188 (3’ClI)

Verifies molecular
weight and isotopic

pattern

[2]

X-ray Crystallography

Resolves crystal

structure

Determines precise
bond angles and

lengths

[2]

Titration

Titration against
sodium thiosulfate
(Naz2S2053)

Quantifies residual
halogens for purity

assessment

[2]

Experimental Workflow for Characterization

The following diagram illustrates a logical workflow for the comprehensive analysis of a newly

synthesized batch of Bromine trichloride.
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Caption: Experimental workflow for the characterization of BrCls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b076596?utm_src=pdf-body-img
https://www.benchchem.com/product/b076596?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

echemi.com [echemi.com]

Page loading... [guidechem.com]

1.
2.
3.
e 4. Page loading... [guidechem.com]
5.
6.

PubMed [pubmed.ncbi.nlm.nih.gov]

Bromine trichloride | 12360-50-8 | Benchchem [benchchem.com]

Bromine chloride (BrCI3) | BrCI3 | CID 12597988 - PubChem [pubchem.ncbi.nim.nih.gov]

Kinetics and mechanisms of bromine chloride reactions with bromite and chlorite ions -

 To cite this document: BenchChem. ["physical and chemical properties of Bromine
trichloride"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076596#physical-and-chemical-properties-of-

bromine-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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